(Z)-N'-(4-hydroxybenzylidene)-2-(naphthalen-1-yl)acetohydrazide

• IUPAC Name: N-[(Z)-(4-hydroxyphenyl)methylideneamino]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C19H16N2O2/c22-17-10-8-14(9-11-17)13-20-21-19(23)12-16-6-3-5-15-4-1-2-7-18(15)16/h1-11,13,22H,12H2,(H,21,23)/b20-13-
• InChI Key: VYYBSUGUMVAKQY-MOSHPQCFSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NN=CC3=CC=C(C=C3)O
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)N/N=C\C3=CC=C(C=C3)O
• Molecular Formula: C19H16N2O2
• Molecular Weight: 304.3 g/mol

Description

(Z)-N'-(4-hydroxybenzylidene)-2-(naphthalen-1-yl)acetohydrazide, also known as HNAN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Anticancer Activity

(Z)-N’-(4-hydroxybenzylidene)-2-(naphthalen-1-yl)acetohydrazide: has drawn attention due to its potential as an anticancer agent. Researchers have explored its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. .

Antioxidant Properties

The compound’s phenolic moiety contributes to its antioxidant activity. It scavenges free radicals, protecting cells from oxidative stress. Studies have demonstrated its ability to reduce lipid peroxidation and enhance endogenous antioxidant defenses. .

Anti-inflammatory Effects

Inflammation plays a crucial role in various diseases. Preliminary research suggests that (Z)-N’-(4-hydroxybenzylidene)-2-(naphthalen-1-yl)acetohydrazide exhibits anti-inflammatory effects by modulating pro-inflammatory cytokines and inhibiting inflammatory pathways. .

Antimicrobial Activity

The compound has shown promising antimicrobial properties against bacteria, fungi, and even some drug-resistant strains. Researchers have explored its use as an alternative to conventional antibiotics. .

Metal Ion Chelation

Due to its hydrazide functional group, (Z)-N’-(4-hydroxybenzylidene)-2-(naphthalen-1-yl)acetohydrazide can chelate metal ions. This property has implications in metal detoxification, as well as potential applications in metal-based drug design. .

Molecular Docking Studies

Computational approaches, such as molecular docking, have been employed to predict the binding affinity of this compound with specific protein targets. Researchers have explored its interactions with enzymes, receptors, and other biomolecules. .